Cas no 330824-87-8 (1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl-)

1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl- structure
330824-87-8 structure
Product Name:1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl-
CAS No:330824-87-8
MF:C14H20Cl2N4
MW:315.241400718689
CID:1455389
Update Time:2024-08-24

1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1,1'-(1,4-butanediyl)bis[3-(chloromethyl)-5-methyl-
    • Inchi: 1S/C14H20Cl2N4/c1-11-7-13(9-15)17-19(11)5-3-4-6-20-12(2)8-14(10-16)18-20/h7-8H,3-6,9-10H2,1-2H3
    • InChI Key: AMWTXVYOQKIYBI-UHFFFAOYSA-N
    • SMILES: C(N1C(C)=CC(CCl)=N1)CCCN1C(C)=CC(CCl)=N1

Computed Properties

  • Exact Mass: 314.1068

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 472.7±45.0 °C(Predicted)
  • PSA: 35.64
  • pka: 2.16±0.10(Predicted)
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